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Compound of Interest

Compound Name: 5Sbeta-Mestanolone

Cat. No.: B156741

The proper disposal of 53-Mestanolone is a critical safety and compliance issue for
researchers, scientists, and drug development professionals. Due to its classification as a
hazardous chemical, a suspected carcinogen, and its likely regulation as a controlled
substance, stringent procedures must be followed to ensure the safety of laboratory personnel
and the protection of the environment. This guide provides essential information on the
operational and disposal plans for 53-Mestanolone.

Hazard Classification and Regulatory Overview

5B-Mestanolone is a steroid that presents multiple hazards. While specific disposal guidelines
for 53-Mestanolone are not readily available, its close structural analog, Mestanolone, is
classified as a DEA Schedule 11l controlled substance.[1][2] Furthermore, Mestanolone is
suspected of causing cancer and may damage fertility.[3][4] Therefore, 53-Mestanolone must
be managed as a hazardous waste, a potential carcinogen, and a controlled substance.

Disposal of such substances is regulated by multiple agencies, including the Environmental
Protection Agency (EPA) and the Drug Enforcement Administration (DEA).[5][€] It is imperative
that all laboratory personnel adhere to federal, state, and local regulations, as well as their
institution's specific Environmental Health and Safety (EHS) guidelines.

Quantitative Data Summary

The following table summarizes key quantitative limits and data relevant to the disposal of
hazardous chemical waste, which are applicable to 53-Mestanolone. These are general
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guidelines, and specific limits may vary by jurisdiction and institution.

Parameter Guideline Regulatory Context

) ] Up to 55 gallons of hazardous
Satellite Accumulation Area

(SAA) Limit waste or 1 quart of acutely EPA
imi

hazardous waste.

_ _ ~ . No more than 1 inch of residue
Empty Container Residue Limit o
remaining on the bottom of the  EPA
(Non-acute) )
container.

Must be triple-rinsed or

Empty Container Residue Limit  cleaned by another approved

EPA
(Acutely Toxic/P-listed) method. The rinsate is
considered hazardous waste.
Records of disposal must be
Controlled Substance Record o
maintained for at least two DEA

Keeping years

Experimental Protocols: Disposal Procedures

The disposal of 53-Mestanolone must follow a multi-faceted approach that addresses its
hazardous, carcinogenic, and controlled substance characteristics. The following step-by-step
methodology ensures compliance and safety.

1. Waste ldentification and Segregation:

o Treat all 5B-Mestanolone waste as hazardous, carcinogenic, and a controlled substance.
This includes pure compound, solutions, contaminated labware (e.g., pipette tips, gloves,
vials), and personal protective equipment (PPE).

e Segregate 53-Mestanolone waste from other chemical waste streams. Do not mix it with
non-hazardous waste or other types of hazardous waste unless explicitly permitted by your
institution's EHS office.[7][8]
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Label all waste containers clearly with "Hazardous Waste," "Carcinogen,” and "Controlled
Substance” labels. The specific chemical name, "5p3-Mestanolone,” must also be clearly
visible.[4][8]

. Waste Collection and Storage:

Use compatible, leak-proof containers for waste collection. For solids, a sealed plastic bag
placed inside a rigid, labeled container is recommended. For liquids, use a labeled, screw-
cap bottle. Check chemical compatibility charts or consult with your EHS office for
appropriate container materials.[9][10][11][12][13]

Store waste containers in a designated Satellite Accumulation Area (SAA). This area should
be at or near the point of generation, under the control of the laboratory personnel, and
clearly marked.[8]

Keep waste containers closed at all times, except when adding waste.[7]
. Disposal of Contaminated Materials:

Sharps: Contaminated needles and syringes should be placed in a designated sharps
container that is puncture-resistant and leak-proof.[14]

Solid Waste: Contaminated PPE, absorbent pads, and other solid materials should be
collected in a designated hazardous waste container.[7]

Ligquid Waste: Unused or spent liquid solutions containing 53-Mestanolone should be
collected in a designated liquid hazardous waste container. Do not pour any amount down
the drain.[5]

Empty Containers: Containers that held pure 53-Mestanolone should be treated as acutely
hazardous waste. They must be triple-rinsed with a suitable solvent, and the rinsate collected
as hazardous waste.[14] After proper decontamination, the container may be disposed of as
regular waste after defacing the label, but institutional policies may vary.

. Final Disposal and DEA Compliance:
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o Contact your institution's EHS office to arrange for the pickup and disposal of the hazardous
waste.

o For the disposal of the controlled substance itself, a "non-retrievable” method of destruction
is required by the DEA.[5][6] This is typically handled by a licensed hazardous waste vendor
or a DEA-registered reverse distributor.[15]

o Complete a DEA Form 41, "Registrants Inventory of Drugs Surrendered,” to document the
disposal of the controlled substance. This form requires the signatures of two authorized
employees.[16][17]

» Maintain all records of controlled substance disposal for a minimum of two years, as required
by the DEA.[15]

Mandatory Visualizations
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Disposal workflow for 53-Mestanolone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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scientists and researchers to drive progress in science

and industry.
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